Cas no 2537-48-6 (Diethyl Cyanomethylphosphonate)

• Product Name: Diethyl Cyanomethylphosphonate
• CAS No: 2537-48-6
• MF: C₆H₁₂NO₃P
• MW: 177.138142585754
• MDL: MFCD00001893
• CID: 43134
• PubChem ID: 24894272
• Update Time: 2025-06-20

Diethyl Cyanomethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (cyanomethyl)phosphonate
• Cyanomethylphosphonic acid diethyl ester~Diethyl phosphonoacetonitrile
• (Diethylphosphono)acetonitrile
• Diethylphosphonoacetonitrile
• Cyanomethyl phosphonic acid diethyl ester
• Diethyl Cyanomethylphosphonate
• 2-diethoxyphosphorylacetonitrile
• C6H12NO3P
• Cyanomethanephosphonic acid,diethyl ester
• diethyl cyanomethanephosphonate
• ethyl dichlorophosphate
• O,O-diethyl cyanomethylphosphonate
• Cyanomethanephosphonicacid, diethyl ester (6CI)
• Phosphonic acid, (cyanomethyl)-, diethyl ester(7CI,8CI,9CI)
• (Cyanomethyl)diethoxyphosphine oxide
• (Cyanomethyl)phosphonicacid diethyl ester
• (Diethoxyphosphinyl)acetonitrile
• (Diethoxyphosphono)acetonitrile
• 2-(Diethylphosphonyl)acetonitrile
• NSC 407826
• O,O-Diethyl (cyanomethyl)phosphonate
• Cyanomethylphosphonic Acid Diethyl Ester
• Phosphonic acid, (cyanomethyl)-, diethyl ester
• Diethylcyanomethylphosphonate,98+%
• Diethyl (cyanomethyl)phosphonate 98%
• LABOTEST-BB LT00233137
• AS-17377
• diethyl(cyanomethyl)-phosphonate
• NS00027877
• SCHEMBL95691
• (EtO)2POCH2CN
• InChI=1/C6H12NO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-4,6H2,1-2H
• CYANOMETHANEPHOSPHONIC ACID DIETHYL ESTER
• Diethyl cyanomethylphosphonate, 98%
• DTXSID20180015
• EN300-55952
• FT-0624834
• HY-76459
• diethyl (cyanomethyl)-phosphonate
• EINECS 219-806-0
• J-802187
• BP-21396
• MFCD00001893
• CS-W018504
• diethyl(cyanomethyl)phosphonate
• Diethyl cyanomethyl phosphonate
• diethyl cyanomethyl-phosphonate
• AMY39430
• NSC407826
• diethyl-(cyanomethyl)-phosphonate
• diethylcyanomethylphosphonate
• AB00168
• Cyanomethanephosphonic acid, diethyl ester
• cyanomethyl phosphonic acid diethylester
• AKOS002329673
• 2537-48-6
• (Diethoxyphosphoryl)acetonitrile
• A817832
• NSC-407826
• BCP24436
• cyanomethyl-phosphonic acid diethyl ester
• STL146686
• DB-009671
• BBL011552

• MDL： MFCD00001893
• Inchi： 1S/C6H12NO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-4,6H2,1-2H3
• InChI Key： KWMBADTWRIGGGG-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OCC)OCC
• BRN： 1772981

Computed Properties

• Exact Mass: 177.05500
• Monoisotopic Mass: 177.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.095 g/mL at 25 °C(lit.)
• Boiling Point: 168°C/22mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: Chloroform (Soluble), Methanol (Slightly)
• Water Partition Coefficient: Miscible with water, chloroform, terahydrofuran, ethyl acetate and methylene chloride.
• PSA: 69.13000
• LogP: 1.77608
• Solubility: Not determined

Diethyl Cyanomethylphosphonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S26-S28-S36/37/39-S23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl Cyanomethylphosphonate

Diethyl Cyanomethylphosphonate (CAS No. 2537-48-6): Structural Insights and Emerging Applications in Chemical and Biological Systems

The Diethyl Cyanomethylphosphonate (CAS No. 2537-48-6) is a phosphorus-containing organic compound with the molecular formula C₆H₁₁NO₂P. This compound belongs to the phosphonate class, characterized by its unique cyanomethylphosphonate moiety, which imparts distinctive chemical reactivity and biological activity. Structurally, it features a central phosphorus atom bonded to a cyanomethyl group (-CH₂CN) and two ethyl ester groups, creating a versatile scaffold for chemical modifications. Recent studies have highlighted its potential in drug discovery, material science, and analytical chemistry due to its tunable physicochemical properties.

Synthetic advancements for this compound have seen significant progress in the past decade. Traditional methods relied on phosphorus oxychloride-mediated reactions between cyanomethanol and diethyl chlorophosphate, but modern protocols now emphasize greener approaches. For instance, a 2023 study published in Green Chemistry demonstrated the use of microwave-assisted synthesis under solvent-free conditions, achieving yields exceeding 95% while reducing energy consumption by 40%. This optimization aligns with current trends toward sustainable chemical processes, particularly in pharmaceutical intermediate production.

In biological systems, the cyanomethylphosphonate group exhibits intriguing interactions with enzymes and receptors. A landmark 2024 study in Nature Communications revealed that derivatives of this compound can inhibit serine proteases with nanomolar affinity by forming covalent bonds with active-site residues. This mechanism suggests applications in antiviral therapies targeting proteases critical for viral replication. Additionally, computational modeling by researchers at MIT (published 2023) identified its potential as a lead compound for developing kinase inhibitors through allosteric modulation of ATP-binding pockets.

The compound’s role in nanostructured materials synthesis has emerged as a novel frontier. A collaborative study between Stanford and ETH Zurich (Angewandte Chemie, 2024) demonstrated its use as a ligand in synthesizing mesoporous silica nanoparticles functionalized with phosphonate groups. These particles exhibited pH-responsive drug release profiles when loaded with doxorubicin, showing promise for targeted cancer therapy. The ethyl ester groups enable facile post-synthesis modification via transesterification reactions, enhancing material versatility compared to traditional silane-based precursors.

In analytical chemistry applications, the cyanomethylphosphonate structure serves as a key component in chiral stationary phases for high-performance liquid chromatography (HPLC). A recent breakthrough by Shimadzu Corporation introduced chiral selectors based on this compound’s enantiomerically pure derivatives, achieving baseline separation of pharmaceutical racemates at column lengths reduced by 60%. This innovation addresses longstanding challenges in chiral analysis efficiency while maintaining peak resolution above N=10.

Safety assessments published in the Toxicological Sciences (2023) emphasize its low acute toxicity profile when handled under standard laboratory conditions. However, exposure to strong oxidizing agents or prolonged heating above 150°C generates volatile isocyanates requiring fume hood operation. These findings underscore the importance of adhering to recommended storage protocols (-18°C dry environment) to maintain stability without compromising reactivity during intended applications.

Ongoing research focuses on expanding its utility through solid-phase synthesis strategies. A University of Tokyo team recently developed an automated flow chemistry system integrating Diethyl Cyanomethylphosphonate into peptide macrocycles via thioester linkages (JACS Au, 2024). This approach enables rapid screening of bioactive cyclic peptides with enhanced cell membrane permeability compared to linear analogs—a critical advancement for developing next-generation peptide therapeutics.

In summary, Diethyl Cyanomethylphosphonate (CAS No. 2537-48-6) continues to demonstrate multifaceted potential across disciplines through innovations in synthesis methodologies and application domains. Its structural features provide an ideal platform for designing compounds addressing unmet needs in drug delivery systems, enzyme inhibition strategies, and advanced material engineering—positions further validated by recent experimental and computational breakthroughs documented in peer-reviewed literature.